Cas no 1340572-95-3 (3-cyclopropyl-2-methylpropan-1-ol)

• Product Name: 3-cyclopropyl-2-methylpropan-1-ol
• CAS No: 1340572-95-3
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 5907742
• PubChem ID: 64666710
• Update Time: 2025-06-11

3-cyclopropyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanol, β-methyl-
• 3-cyclopropyl-2-methylpropan-1-ol
• SCHEMBL4284276
• AKOS013993450
• EN300-1250845
• 1340572-95-3

• Inchi： 1S/C7H14O/c1-6(5-8)4-7-2-3-7/h6-8H,2-5H2,1H3
• InChI Key： OBLPBQPCPDIYSA-UHFFFAOYSA-N
• SMILES： C1(CC(C)CO)CC1

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.938±0.06 g/cm3(Predicted)
• Boiling Point: 151.6±8.0 °C(Predicted)
• pka: 15.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-cyclopropyl-2-methylpropan-1-ol

Chemical Profile of 3-cyclopropyl-2-methylpropan-1-ol (CAS No. 1340572-95-3)

3-cyclopropyl-2-methylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1340572-95-3, is a significant organic compound with a unique structural framework that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of alcohols, characterized by the presence of a hydroxyl (-OH) functional group attached to an aliphatic carbon chain. The specific arrangement of the cyclopropyl and isobutyl substituents contributes to its distinct chemical properties, making it a valuable intermediate in various chemical syntheses.

The molecular structure of 3-cyclopropyl-2-methylpropan-1-ol consists of a cyclopropyl ring attached to a four-carbon chain, with a methyl group at the second carbon and a hydroxyl group at the first carbon. This configuration imparts both steric hindrance and electronic effects that influence its reactivity and potential applications. The cyclopropyl ring, being a three-membered saturated ring, introduces rigidity to the molecule, which can affect its interaction with biological targets. Meanwhile, the presence of the hydroxyl group makes it a potential precursor for further functionalization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in 3-cyclopropyl-2-methylpropan-1-ol due to its utility in pharmaceutical research. Its structural features make it a promising candidate for developing novel compounds with therapeutic properties. For instance, researchers have explored its potential as a building block in the synthesis of bioactive molecules targeting various biological pathways. The cyclopropyl moiety, known for its ability to modulate binding affinity and selectivity, has been particularly studied in the context of drug design. By incorporating this moiety into drug candidates, scientists aim to enhance their efficacy and reduce off-target effects.

Moreover, 3-cyclopropyl-2-methylpropan-1-ol has found applications in agrochemical research as well. Its unique chemical profile allows for the development of novel pesticides and herbicides with improved properties such as enhanced stability and bioavailability. The hydroxyl group provides opportunities for further derivatization, enabling the creation of compounds that can interact selectively with biological targets in plants or pests. This has led to investigations into its potential use as an intermediate in synthesizing environmentally friendly agrochemicals that offer effective pest control while minimizing ecological impact.

The synthesis of 3-cyclopropyl-2-methylpropan-1-ol typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Grignard reactions, aldol condensations, and cyclizations. These methods leverage the reactivity of the starting materials to construct the desired cyclopropyl-containing alcohol. Advances in catalytic processes have also enabled more efficient and sustainable synthesis methods, reducing waste and energy consumption. Such improvements are crucial for scaling up production while adhering to green chemistry principles.

In terms of physicochemical properties, 3-cyclopropyl-2-methylpropan-1-ol exhibits characteristics typical of alcohols with a branched structure. It is expected to be soluble in organic solvents such as ethanol, acetone, and dichloromethane but less soluble in water due to its non-polar cyclopropyl ring. Its boiling point and melting point can be influenced by intermolecular forces such as hydrogen bonding and van der Waals interactions. These properties are important for determining its suitability for various applications, including formulation in pharmaceutical products or use as an industrial solvent.

Recent studies have also highlighted the role of 3-cyclopropyl-2-methylpropan-1-ol in material science applications. Its ability to act as a chiral building block has been explored in the synthesis of polymers with specific optical properties. The cyclopropyl group can introduce steric bulk that influences polymer conformation, leading to materials with tailored mechanical or thermal properties. Additionally, its alcohol functionality allows for cross-linking reactions, enabling the creation of robust networks suitable for coatings or adhesives.

The safety profile of 3-cyclopropyl-2-methylpropan-1-ol is another critical aspect that has been examined through toxicological studies. While preliminary data suggest that it is relatively non-toxic at moderate concentrations, further research is needed to fully assess its potential hazards. Standard laboratory precautions are recommended during handling, including proper ventilation and personal protective equipment (PPE). As with any chemical substance, appropriate storage conditions should be maintained to prevent degradation or accidental exposure.

Looking ahead, the future prospects for 3-cyclopropyl-2-methylpropan-1-ol appear promising as research continues to uncover new applications and synthetic strategies. The growing demand for specialized chemicals in pharmaceuticals and agrochemicals ensures that compounds like this will remain relevant in industrial settings. Innovations in synthetic chemistry may further streamline its production, making it more accessible for diverse applications. Collaborative efforts between academia and industry will be essential in translating laboratory findings into commercially viable products.